Cas no 1261234-56-3 (Tert-Butyl 4-((5-bromothiophen-2-yl)sulfonyl)-3-methylpiperazine-1-carboxylate)

Tert-Butyl 4-((5-bromothiophen-2-yl)sulfonyl)-3-methylpiperazine-1-carboxylate structure
1261234-56-3 structure
Product Name:Tert-Butyl 4-((5-bromothiophen-2-yl)sulfonyl)-3-methylpiperazine-1-carboxylate
CAS No:1261234-56-3
MF:C14H21BrN2O4S2
MW:425.361540555954
CID:2162553
Update Time:2023-08-05

Tert-Butyl 4-((5-bromothiophen-2-yl)sulfonyl)-3-methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-(5-Bromo-thiophene-2-sulfonyl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester
    • tert-Butyl 4-((5-bromothiophen-2-yl)sulfonyl)-3-methylpiperazine-1-carboxylate
    • tert-butyl 4-[(5-bromothiophen-2-yl)sulfonyl]-3-methylpiperazine-1-carboxylate
    • SBB075554
    • tert-butyl 4-[(5-bromo(2-thienyl))sulfonyl]-3-methylpiperazinecarboxylate
    • 4-(5-Bromothiophene-2-sulfonyl)-3-methylpiperazine-1-carboxylic acid tert-butyl ester
    • Tert-Butyl 4-((5-bromothiophen-2-yl)sulfonyl)-3-methylpiperazine-1-carboxylate
    • Inchi: 1S/C14H21BrN2O4S2/c1-10-9-16(13(18)21-14(2,3)4)7-8-17(10)23(19,20)12-6-5-11(15)22-12/h5-6,10H,7-9H2,1-4H3
    • InChI Key: ZMLHLHITMAXYAL-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(S1)S(N1CCN(C(=O)OC(C)(C)C)CC1C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 544
  • Topological Polar Surface Area: 104

Tert-Butyl 4-((5-bromothiophen-2-yl)sulfonyl)-3-methylpiperazine-1-carboxylate Security Information

  • Storage Condition:Sealed in dry,2-8°C

Tert-Butyl 4-((5-bromothiophen-2-yl)sulfonyl)-3-methylpiperazine-1-carboxylate Pricemore >>

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